3-Fluoro-5-(thiophen-2-yl)benzoic acid
Overview
Description
“3-Fluoro-5-(thiophen-2-yl)benzoic acid” is a chemical compound that is categorized as an intermediate for synthesizing pharmaceuticals, agrochemicals, and other chemicals. It has a molecular formula of C11H7FO2S and a molecular weight of 222.24 g/mol .
Molecular Structure Analysis
The molecular structure of “3-Fluoro-5-(thiophen-2-yl)benzoic acid” consists of a benzoic acid group attached to a thiophene ring at the 5-position and a fluorine atom at the 3-position . The InChI code for this compound is 1S/C11H7FO2S/c12-10-2-1-7 (5-9 (10)11 (13)14)8-3-4-15-6-8/h1-6H, (H,13,14) .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Fluoro-5-(thiophen-2-yl)benzoic acid” include a predicted boiling point of 391.4±32.0 °C, a predicted density of 1.380±0.06 g/cm3, and a predicted pKa of 3.77±0.10 .
Scientific Research Applications
Organic Semiconductors
3-Fluoro-5-(thiophen-2-yl)benzoic acid: is a valuable compound in the development of organic semiconductors. Thiophene derivatives are known for their role in advancing organic semiconductor technology due to their excellent charge-carrier mobility . These materials are crucial for the fabrication of organic field-effect transistors (OFETs), which are the building blocks of flexible electronic devices.
Corrosion Inhibitors
In industrial chemistry, 3-Fluoro-5-(thiophen-2-yl)benzoic acid and its analogs serve as corrosion inhibitors. These compounds form a protective layer on metals, preventing or slowing down corrosion processes, which is essential for extending the life of metal components in various industries .
Pharmacological Properties
Thiophene derivatives exhibit a wide range of pharmacological properties. They are explored for their potential anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects. This makes 3-Fluoro-5-(thiophen-2-yl)benzoic acid a significant molecule in the development of new therapeutic agents .
Synthesis of Biologically Active Compounds
The compound is used in the synthesis of biologically active compounds. It acts as a building block for medicinal chemists to improve advanced compounds with various biological effects, thereby playing a vital role in drug discovery and development .
Material Science
In material science, thiophene derivatives are utilized for their unique properties. They contribute to the development of new materials with specific characteristics required for advanced applications, such as high-performance polymers and composite materials .
Influenza A Virus Inhibition
A specific application in virology involves using thiophene derivatives as fusion inhibitors of the influenza A virus. Compounds capped with 3-Fluoro-5-(thiophen-2-yl)benzoic acid have shown to inhibit the membrane fusion between the virus and the host cells’ endosomes, which is a crucial step in the viral infection process .
Antimicrobial Activity
Lastly, the antimicrobial activity of thiophene derivatives, including 3-Fluoro-5-(thiophen-2-yl)benzoic acid , is noteworthy. These compounds have been tested against various microorganisms, showing inhibitory effects that are valuable in the fight against bacterial infections .
Mechanism of Action
Target of Action
It’s known that similar compounds are often used in suzuki–miyaura cross-coupling reactions , a type of palladium-catalyzed carbon–carbon bond-forming process.
Mode of Action
In general, compounds like this can participate in Suzuki–Miyaura cross-coupling reactions , where they can act as organoboron reagents. These reagents are transferred from boron to palladium in a process known as transmetalation .
Biochemical Pathways
In the context of suzuki–miyaura cross-coupling reactions, the compound could be involved in the formation of new carbon–carbon bonds .
Result of Action
In the context of suzuki–miyaura cross-coupling reactions, the compound could contribute to the formation of new carbon–carbon bonds .
properties
IUPAC Name |
3-fluoro-5-thiophen-2-ylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7FO2S/c12-9-5-7(10-2-1-3-15-10)4-8(6-9)11(13)14/h1-6H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIQQROGWBNCJKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC(=CC(=C2)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7FO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30688537 |
Source
|
| Record name | 3-Fluoro-5-(thiophen-2-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30688537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-5-(thiophen-2-yl)benzoic acid | |
CAS RN |
1261937-31-8 |
Source
|
| Record name | 3-Fluoro-5-(thiophen-2-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30688537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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